3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine

• IUPAC Name: (Z)-3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine
• InChI: InChI=1S/C15H23NO/c1-6-15(12(2)11-16(3)4)13-8-7-9-14(10-13)17-5/h6-10,12H,11H2,1-5H3/b15-6-
• InChI Key: JHKJGWJFBYPMCY-UUASQNMZSA-N
• Canonical SMILES: CC=C(C1=CC(=CC=C1)OC)C(C)CN(C)C
• Isomeric SMILES: C/C=C(\C1=CC(=CC=C1)OC)/C(C)CN(C)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine, also known as MPTP, is a synthetic compound that has been widely used in scientific research due to its unique properties.

Scientific Research Applications

Melanin Biosynthesis Inhibition and Skin Whitening

One significant application of compounds closely related to 3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine is in the field of dermatology, particularly in skin whitening. A study on (4-Methoxy-benzylidene)-(3-methoxy-phenyl)-amine, a nitrogen analog of stilbene and structurally similar to the compound , demonstrated its potential as a skin whitening agent. This compound inhibited tyrosinase activity, crucial in melanin biosynthesis, and exhibited UV-blocking effects and SOD-like activity, contributing to skin protection against auto-oxidation (Choi et al., 2002).

Organic Synthesis and Chemical Reactions

Compounds related to 3-(3-methoxyphenyl)-N,N,2-trimethylpent-3-en-1-amine play a vital role in organic synthesis and chemical reactions. For instance, studies have explored the kinetics and mechanisms of reactions involving similar compounds, providing insights into their behavior and potential applications in chemical synthesis (Castro et al., 2001). Additionally, research into the reductive alkylation of aromatic amines, including those structurally similar to the subject compound, has shown their utility in creating N-isopropyl amines, a process significant in the development of new chemical entities (Reddy et al., 2005).